Cas no 66212-45-1 ((S)-2-Hydroxysuccinic Acid Methyl Ester)

• Product Name: (S)-2-Hydroxysuccinic Acid Methyl Ester
• CAS No: 66212-45-1
• MF: C₅H₈O₅
• MW: 148.114022254944
• MDL: MFCD16251426
• CID: 396682
• PubChem ID: 14988493
• Update Time: 2025-04-19

(S)-2-Hydroxysuccinic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxysuccinic Acid Methyl Ester
• Butanedioic acid, hydroxy-, 1-methyl ester, (S)-
• (2S)-2-hydroxysuccinic acid 1-methyl ester
• (3S)-3-hydroxy-4-methoxy-4-oxobutanoic acid
• (S)-2-hydroxysuccinic acid 1-methyl ester
• (S)-methyl-2-hydroxy-3-succinate
• SCHEMBL222024
• L-malic acid monomethyl ester
• 66212-45-1
• CS-0454702
• (S)-3-Hydroxy-4-methoxy-4-oxobutanoic acid
• DTXSID80566614
• RTSODCRZYKSCLO-VKHMYHEASA-N
• AKOS006377434
• (S)-3-Hydroxy-4-methoxy-4-oxobutanoicacid
• DB-258189

• MDL： MFCD16251426
• Inchi： 1S/C5H8O5/c1-10-5(9)3(6)2-4(7)8/h3,6H,2H2,1H3,(H,7,8)/t3-/m0/s1
• InChI Key： RTSODCRZYKSCLO-VKHMYHEASA-N
• SMILES： O[C@H](C(=O)OC)CC(=O)O

Computed Properties

• Exact Mass: 148.03700
• Monoisotopic Mass: 148.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.383
• Melting Point: 70-72°C
• Boiling Point: 318°C at 760 mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.473
• PSA: 83.83000
• LogP: -1.00500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives